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Compound of Interest

Compound Name: 4-Ethoxybenzamide

Cat. No.: B1582668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Ethoxybenzamide, identified by the CAS number 55836-71-0, is a chemical compound

belonging to the benzamide family.[1][2] This technical guide provides a comprehensive

overview of its known chemical and physical properties, a putative synthesis protocol, and

safety information. While direct biological activity and its role in signaling pathways are not

extensively documented in current literature, this paper aims to consolidate the available data

to support its use in chemical synthesis and to serve as a foundational document for future

research and drug development endeavors.

Chemical and Physical Properties
4-Ethoxybenzamide is a white to off-white solid.[1] Its fundamental properties are summarized

in the table below, compiled from various chemical data sources.
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Property Value Source

CAS Number 55836-71-0 [1][2]

Molecular Formula C9H11NO2 [1][2]

Linear Formula C2H5OC6H4CONH2 [3]

Molecular Weight 165.19 g/mol [2][3]

Melting Point 208-210 °C [1][3]

Boiling Point (Predicted) 307.7±15.0 °C [1]

Density (Predicted) 1.111±0.06 g/cm3 [1]

Appearance White to off-white solid [1]

pKa (Predicted) 16.36±0.50 [1]

InChI Key
AZEIRPAUJXANCS-

UHFFFAOYSA-N
[3]

SMILES CCOc1ccc(cc1)C(N)=O [3]

Synthesis
While specific experimental protocols for the synthesis of 4-Ethoxybenzamide are not readily

available in peer-reviewed literature, a general and plausible method can be derived from

standard organic chemistry principles for amide formation. A common route involves the

acylation of ammonia or an ammonia equivalent with a 4-ethoxybenzoyl derivative. One such

approach is the reaction of 4-ethoxybenzoyl chloride with ammonia.

Putative Experimental Protocol: Synthesis of 4-
Ethoxybenzamide from 4-Ethoxybenzoyl Chloride
Materials:

4-Ethoxybenzoyl chloride

Ammonium hydroxide (concentrated solution)
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Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-ethoxybenzoyl chloride

(1.0 equivalent) in dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add a slight excess of concentrated ammonium hydroxide (e.g., 1.2 equivalents)

dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure 4-ethoxybenzamide.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of 4-Ethoxybenzamide.

Applications and Biological Activity
The primary documented application for 4-ethoxybenzamide is in chemical synthesis studies.

[1][4] It can serve as a building block or intermediate in the preparation of more complex

molecules.

A comprehensive search of scientific literature did not yield specific studies detailing the

biological activity, mechanism of action, or involvement in any signaling pathways of 4-
ethoxybenzamide. While some complex benzamide derivatives have been investigated for a

range of biological activities, including as enzyme inhibitors or receptor modulators, such data

is not available for this specific compound. Therefore, its potential in drug development remains

unexplored.

Safety and Handling
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4-Ethoxybenzamide is classified as harmful if swallowed (Acute Toxicity 4, Oral).[3] The

following GHS hazard information should be considered when handling this compound.

Hazard Information Details

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Precautionary Statements

P264: Wash hands thoroughly after

handling.P270: Do not eat, drink or smoke when

using this product.P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.P330: Rinse

mouth.P501: Dispose of contents/container in

accordance with local regulations.

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

gloves, and a lab coat, should be worn when handling 4-ethoxybenzamide.

Logical Relationship of Physicochemical Properties
The properties of 4-ethoxybenzamide are interconnected and dictate its behavior and

potential applications.
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Caption: Interrelation of the structural, physical, and chemical properties of 4-
Ethoxybenzamide.

Conclusion
4-Ethoxybenzamide is a well-characterized small molecule with defined physicochemical

properties. While its primary current use is as a synthetic intermediate, the benzamide scaffold

is of significant interest in medicinal chemistry. The lack of data on its biological activity

presents an opportunity for future research. This guide provides the foundational information

necessary for researchers to handle, synthesize, and potentially explore the therapeutic

applications of this compound. Further investigation is warranted to elucidate any potential

pharmacological profile and its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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